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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dimoxamine, (S)-

CAS No.: 52881-88-6

Cat. No.: S13197273

Compound Profile & Known Data

Dimoxamine hydrochloride (also known as BL-3912A, 4C-D) is a phenethylamine derivative first

synthesized by Alexander Shulgin [1].

The table below summarizes its key identifiers and available data relevant to its physical properties:

Property Description / Value

CAS Number 52663-86-2 (hydrochloride salt) [1]
Molecular Formula  Ci3H21NO2-HCI [1]

Molecular Weight 259.77 g/mol [1]

IUPAC Name (R)-1-(2,5-Dimethoxy-4-methylphenyl)butan-2-amine hydrochloride [1]
Mechanism of Serotonin 5-HT2 receptor partial agonist [1]
Action

Reported Solubility = Expected to be soluble in water (as a hydrochloride salt) [1]
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Property Description / Value

Reported Stability Should be evaluated in laboratory settings for specific conditions (light, heat,
moisture) [1]

Troubleshooting Guide & FAQs

Solubility

Q: What is the best solvent for dissolving Dimoxamine hydrochloride? A: While direct data is
unavailable, the hydrochloride salt form suggests good water solubility [1]. For initial experiments, start with
purified water or standard aqueous buffers. If solubility is insufficient, you may carefully explore co-solvents

like ethanol, PEG-300, or DMSO, noting that these may affect subsequent biological assays [2].

Q: The compound does not fully dissolve in my aqueous buffer. What should I do? A:

e Confirm pH: The stability and solubility of many amine-containing compounds are pH-dependent. A
moderately acidic pH (e.g., 4-6) may enhance stability and solubility for the protonated form [3].

e Use Sonication: Briefly sonicate the mixture in a water bath to help disperse and dissolve the solid.

e Consider Solubilizers: For highly concentrated solutions, consider adding solubilizers or surfactants
such as Tween 80, Kolliphor series, or Labrasol, which can improve dissolution of poorly soluble
drugs [2].

Stability

Q: Under what conditions is Dimoxamine hydrochloride most stable? A: Although specific studies on

Dimoxamine are not available, its structure suggests general stability best practices [1] [4] [3]:

e Temperature: Store at refrigerated (2-8°C) or frozen (-20°C or lower) temperatures for long-term
stability.

e pH: Maintain a slightly acidic environment, as alkaline conditions can accelerate the degradation of
similar compounds.

e Light: Protect from light, especially UV/VIS light, by using amber glass vials or wrapping containers in
aluminum foil.
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¢ Humidity: Store the solid powder in a desiccator to prevent moisture absorption, which can catalyze
degradation.

Q: How can I monitor the chemical stability of my Dimoxamine solution over time? A: You can adapt
the following detailed High-Performance Liquid Chromatography (HPLC) protocol, which is standard for
stability-indicating assays [5] [4].

Stability-Indicating HPLC Protocol This method can be used to quantify Dimoxamine and monitor its

degradation.

e Equipment & Reagents:

o HPLC system with UV detector.

o C18 column (e.g., 3 um, 100 A, 4.6 x 150 mm).

o Mobile Phase: Water:Acetonitrile (63:37) with 0.1% Trifluoroacetic Acid (TFA). The acidic TFA
improves peak shape for amines.

o Diluent: Water or a mixture matching the initial mobile phase.

o Standard: High-purity Dimoxamine hydrochloride for calibration.

e Chromatographic Conditions [5]:

o Flow Rate: 0.6 mL/min

o Column Temperature: 40°C

o Injection Volume: 5 pL

o Detection Wavelength: 220 nm (typical for compounds with aromatic rings)
o Run Time: Adjust to ensure all peaks elute (e.g., 15-20 minutes).

¢ Procedure:

o System Suitability: Inject the standard solution. The method is suitable if the peak is sharp
and the baseline is stable.
o Calibration Curve: Prepare and analyze a series of standard solutions (e.g., 0.16, 0.18, 0.20,
0.22, 0.24 mg/mL) to create a calibration curve.
o Forced Degradation (Stress Testing): To validate that the method can detect degradation,
subject a sample of Dimoxamine to stress conditions [5] [4]:
= Acidic Hydrolysis: Add 1M HCI and incubate at 60°C.
= Alkaline Hydrolysis: Add 1M NaOH and incubate at 60°C.
= Oxidative Degradation: Add 3% Hydrogen Peroxide (H202) and incubate at 60°C.
= Photodegradation: Expose a solution to direct sunlight.
o Sample Analysis: At predetermined time points, withdraw samples from your stability study,
inject them into the HPLC, and calculate the percentage of Dimoxamine remaining against the
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initial concentration.

The diagram below illustrates this experimental workflow:
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Critical Considerations for Researchers
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¢ Limited Direct Data: Please be aware that the solubility and stability information provided is based
on the compound's salt form and general principles for similar molecules, not direct experimental data
on Dimoxamine itself [1].

¢ Research-Only Status: This product is sold for non-human research only and is not for therapeutic
or veterinary use [1].

e Conduct Baseline Characterization: It is highly recommended that you first establish your own
baseline stability data under your specific experimental conditions using the HPLC protocol
described.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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